Cas no 2097909-38-9 (2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 2097909-38-9
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5468222
• Update Time: 2025-11-06

2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide
• 2-methoxy-N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]benzenesulfonamide

• Inchi： 1S/C16H20N4O3S/c1-23-14-7-2-3-8-15(14)24(21,22)19-12-13-6-4-11-20(13)16-17-9-5-10-18-16/h2-3,5,7-10,13,19H,4,6,11-12H2,1H3
• InChI Key： ILGPRLCLHVZTSI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)(NCC1CCCN1C1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 348.12561169 g/mol
• Monoisotopic Mass: 348.12561169 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.8
• Molecular Weight: 348.4

Additional information on 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide

Introduction to 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide (CAS No. 2097909-38-9)

2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide, with the CAS number 2097909-38-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a methoxy group, a pyrimidine ring, and a pyrrolidine moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide is characterized by its aromatic benzene ring substituted with a methoxy group at the para position and a sulfonamide group at the ortho position. The sulfonamide group is further substituted with an N-methylated pyrrolidine ring, which itself is functionalized with a pyrimidine moiety. This intricate structure provides multiple points of interaction with biological targets, potentially enhancing its pharmacological properties.

Recent studies have highlighted the potential of 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

Another area where 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide shows promise is in cancer therapy. Research has shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. Mechanistic studies have revealed that it targets key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These properties make it an attractive lead compound for further development in oncology.

In addition to its anti-inflammatory and anticancer activities, 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide has also been investigated for its potential as an antiviral agent. Preliminary studies have indicated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood, but it is believed to involve interference with viral entry or replication processes.

The pharmacokinetic properties of 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide have also been studied to assess its suitability as a drug candidate. In preclinical models, it has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further advance the development of 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Structure-based drug design approaches are being employed to identify key structural features that contribute to its biological activity. Computational methods, such as molecular docking and molecular dynamics simulations, are being used to predict how modifications to the molecule might affect its binding affinity to target proteins.

Clinical trials are another crucial step in evaluating the therapeutic potential of 2-methoxy-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide. Phase I trials are currently underway to assess its safety and tolerability in humans. These trials will provide valuable data on dosing regimens and potential side effects, which will inform the design of subsequent Phase II and III trials. If these trials are successful, this compound could potentially be approved for use in treating various diseases.

In conclusion, 2-methoxy-N-{[1-(pyrimidin-2-y l)pyrrolidin - 2 - yl ] methyl } benz ene - 1 - sulf onam ide (CAS No . 2097909 - 38 - 9) represents an exciting new molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it a promising candidate for further development in multiple therapeutic areas. Ongoing research efforts aim to optimize its properties and evaluate its safety and efficacy in clinical settings, paving the way for potential new treatments for inflammatory diseases, cancer, and viral infections.